3-Amino-5-hydroxy-2-methylbenzoic acid;hydrochloride
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Overview
Description
“3-Amino-5-hydroxy-2-methylbenzoic acid;hydrochloride” is a chemical compound with the CAS Number 2247102-96-9 . It has a molecular weight of 203.62 . The IUPAC name for this compound is 3-amino-5-hydroxy-2-methylbenzoic acid hydrochloride .
Molecular Structure Analysis
The InChI code for “3-Amino-5-hydroxy-2-methylbenzoic acid;hydrochloride” is 1S/C8H9NO3.ClH/c1-4-6(8(11)12)2-5(9)3-7(4)10;/h2-3,10H,9H2,1H3,(H,11,12);1H .Physical And Chemical Properties Analysis
“3-Amino-5-hydroxy-2-methylbenzoic acid;hydrochloride” is a powder . . The storage temperature is room temperature .Scientific Research Applications
Antibiotic Biosynthesis :
- The compound is involved in the biosynthesis of various antibiotics. It is used in the preparation of chlorinated analogues of 3-amino-5-hydroxybenzoic acid, crucial for studying the synthesis and biosynthesis of important antibiotic classes (Becker, 1984).
- It acts as a direct precursor in the biosynthesis of the seven-carbon amino starter-unit for ansamycins, a class of antibiotics, in Nocardia mediterranei (Ghisalba & Nüesch, 1981).
Synthesis of Anticancer Compounds :
- Utilized in the synthesis of key intermediates for anticancer drugs inhibiting thymidylate synthase. Its derivatives have been explored for their potential in developing novel anticancer treatments (Sheng-li, 2004).
Chemical Synthesis and Characterization :
- It serves as a starting material in various chemical syntheses, like the preparation of novel Schiff base containing thiophene ring, which has potential applications in material science (Ermiş, 2018).
- Involved in the synthesis of various polymers and compounds, like polyaniline doped with benzoic acid derivatives, which could have applications in advanced technologies (Amarnath & Palaniappan, 2005).
Investigations in Microbial Metabolism :
- Studies on its derivatives have led to insights into the microbial metabolism and biosynthesis processes, such as the production of antibiotics in certain bacteria (Rickards & Rukachaisirikul, 1987).
Material Science Applications :
- Its derivatives have been synthesized for use as thermostabilizers in materials like polypropylene, highlighting its importance in the field of materials science (Aghamali̇yev et al., 2018).
Safety and Hazards
properties
IUPAC Name |
3-amino-5-hydroxy-2-methylbenzoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3.ClH/c1-4-6(8(11)12)2-5(10)3-7(4)9;/h2-3,10H,9H2,1H3,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DROVYHQBACWXEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1N)O)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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